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This guide provides a critical comparison of commonly employed thermodynamic models for
isobutane against experimental data. Accurate thermodynamic property prediction is
paramount for process design, simulation, and safety analysis in various applications, including
cryogenics, refrigeration, and as a solvent in pharmaceutical and chemical processes. This
document offers a centralized resource for evaluating the performance of different equations of
state (EOS) and provides detailed experimental protocols for key thermodynamic property
measurements.

Performance of Thermodynamic Models

The accuracy of a thermodynamic model is assessed by its ability to reproduce high-quality
experimental data over a wide range of temperatures and pressures. This section compares
the performance of three widely used models for isobutane: the highly accurate reference
Equation of State by Blicker and Wagner, the Perturbed-Chain Statistical Associating Fluid
Theory (PC-SAFT), and the Peng-Robinson (PR) cubic equation of state.
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Data Presentation

The following tables summarize the typical deviations of these models from experimental data
for key thermodynamic properties.

Table 1: Comparison of Deviations in Vapor Pressure Predictions

. Average )
Thermodynami Maximum Temperature Pressure
Absolute .
¢ Model L. Deviation (%) Range (K) Range (MPa)
Deviation (%)
Bucker and
0.2 <1.0 113.56 - 408.15 0.0001 - 3.64
Wagner EOS
PC-SAFT 15 ~5.0 240 - 400 0.1-35
Peng-Robinson > 10.0 (near
3.0 ) _ 240 - 408.15 0.1-3.64
EOS critical point)

Table 2: Comparison of Deviations in Liquid Density Predictions

. Average .
Thermodynami Maximum Temperature Pressure
Absolute o
¢ Model L. Deviation (%) Range (K) Range (MPa)
Deviation (%)
Biicker and
0.02-0.1 <05 114 - 575 up to 35
Wagner EOS
PC-SAFT 05-20 ~4.0 240 - 400 up to 30
Peng-Robinson
20-5.0 >10.0 240 - 408.15 up to 35

EOS

Table 3: Comparison of Deviations in Isobaric Heat Capacity (Cp) Predictions
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. Average .
Thermodynami Maximum Temperature Pressure
Absolute .
¢ Model L. Deviation (%) Range (K) Range (MPa)
Deviation (%)
Bucker and
<1.0 ~3.0 120 - 500 up to 30
Wagner EOS
PC-SAFT 20-5.0 ~10.0 240 - 400 up to 30
Peng-Robinson
5.0-15.0 >20.0 240 - 408.15 up to 30

EOS

Experimental Protocols

The reliability of any model validation is contingent upon the quality of the experimental data.
The following sections detail the methodologies used to obtain the experimental data for
isobutane's thermodynamic properties.

Vapor Pressure Measurement: The Bubble Point Method

The bubble point method is a widely used technique for determining the vapor pressure of a
pure component or a mixture.

o Apparatus: A thermostatically controlled equilibrium cell, typically made of glass to allow for
visual observation, is connected to a pressure measurement system and a sample
introduction line.

e Procedure:

o

A known amount of high-purity isobutane is charged into the evacuated equilibrium cell.

[¢]

The cell is brought to the desired temperature using a constant-temperature bath.

[¢]

The pressure in the cell is gradually increased until the gas phase completely condenses
into a liquid.

o

The pressure is then slowly and carefully decreased until the first bubble of vapor appears.
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o The pressure at which this first bubble is observed is recorded as the vapor pressure at
that temperature.

e |nstrumentation:

o Temperature: A calibrated platinum resistance thermometer is used for precise
temperature measurement.

o Pressure: A high-precision pressure transducer or a dead-weight gauge is employed for
accurate pressure readings.

Density Measurement: Vibrating Tube Densimeter

Vibrating tube densimeters offer high accuracy for measuring the density of liquids and
supercritical fluids.

e Principle: The principle is based on measuring the change in the resonant frequency of a
vibrating U-shaped tube when it is filled with the sample fluid. The change in frequency is
directly related to the density of the fluid.

e Procedure:

The instrument is calibrated using fluids of known density, such as water and a vacuum.

[¢]

The sample of isobutane is introduced into the thermostatically controlled vibrating tube.

[¢]

[e]

The system is allowed to reach thermal equilibrium at the desired temperature and

pressure.

The resonant frequency of the tube is measured, and the density is calculated using the

[e]

calibration data.
e |nstrumentation:

o Temperature and Pressure Control: A high-precision thermostat and pressure controller
are essential to maintain stable conditions during the measurement.

Heat Capacity Measurement: Adiabatic Calorimetry
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Adiabatic calorimetry is a technique used to measure the heat capacity of a substance by
minimizing heat exchange with the surroundings.

e Apparatus: A sample cell containing the isobutane is placed within a series of concentric
adiabatic shields. The temperature difference between the cell and the shields is kept as
close to zero as possible.

e Procedure:

[e]

A known amount of isobutane is placed in the sample cell.

o

A measured amount of electrical energy is supplied to a heater within the cell, causing a
small increase in the temperature of the sample.

o

The temperature change is precisely measured.

[¢]

The heat capacity is calculated from the amount of energy supplied and the resulting
temperature rise.

e |nstrumentation:

o Temperature Measurement: High-precision thermometers, such as platinum resistance
thermometers, are used to measure the small temperature changes accurately.

o Energy Input: The electrical energy input is measured with high accuracy using a
calibrated power source and measurement system.

Mandatory Visualization

The following diagrams illustrate the workflow of cross-validating thermodynamic models with
experimental data.
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Caption: Workflow for cross-validating isobutane thermodynamic models.
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Caption: Logical relationship between experimental data, models, and applications.
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o To cite this document: BenchChem. [A Definitive Guide to Cross-Validation of Isobutane
Thermodynamic Models Against Experimental Data]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10815321/docs#a-definitive-guide-to-
cross-validation-of-isobutane-thermodynamic-models-against-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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